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Compound of Interest

1-(4-Methoxy-2-
Compound Name:

nitrophenyl)ethanone
CAS No.: 67323-06-2

Cat. No.: B1625792

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical, physical, and
biological properties of 4'-Methoxy-3'-nitroacetophenone, a key intermediate in synthetic
organic chemistry with potential applications in medicinal chemistry. This document details its
synthesis, spectral characteristics, safety protocols, and its role as a precursor to
pharmacologically active molecules.

Chemical and Physical Properties

4'-Methoxy-3'-nitroacetophenone is a substituted acetophenone characterized by the presence
of a methoxy and a nitro group on the phenyl ring. These functional groups significantly
influence its chemical reactivity and physical properties.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference(s)
CAS Number 6277-38-9 [1][2][3]
Molecular Formula CoHoNO4 [1112]14]
Molecular Weight 195.17 g/mol [2][3]
Appearance White to yellow crystalline 5]
powder
Melting Point 97-100 °C [3][6]
Boiling Point 315.1 £ 22.0 °C (Predicted) [6]
Solubility Sparingly soluble in water. [5]
LogP (Octanol/Water) 1.4 [5]
EINECS Number 228-476-7 [5]

Spectroscopic Data

The structural elucidation of 4'-Methoxy-3'-nitroacetophenone is confirmed through various
spectroscopic techniques. The following tables summarize the key spectral data.

Table 2: 1H and 3C NMR Spectral Data
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Chemical Shift (5,

Nucleus Multiplicity Solvent
ppm)

1H NMR ~8.3 d CDCls
~7.9 dd CDCls

~7.2 d CDCls

~4.0 S CDCls

~2.6 S CDCls

13C NMR ~195 S CDClIs
~155 S CDCls

~140 S CDCls

~133 d CDCls

~131 S CDCls

~126 d CDCls

~115 d CDCls

~57 q CDClz

~27 q CDCls

Note: The exact chemical shifts may vary slightly depending on the solvent and instrument

used. The data presented is a representative compilation from various sources.[7][8]

Table 3: Infrared (IR) and Mass Spectrometry (MS) Data

Spectroscopic Technique

Key Peaks/Fragments

IR (KBr, cm™1)

~1680 (C=0 stretch), ~1520 & ~1340 (NO:2
stretch, asymmetric and symmetric), ~1270 (C-
O-C stretch), ~2900-3100 (C-H stretch)

Mass Spectrometry (m/z)

195 (M+), 180, 150, 134, 107, 77
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Note: The IR and MS data are characteristic of the compound's functional groups and
molecular structure.[4][9]

Synthesis and Purification

4'-Methoxy-3'-nitroacetophenone is most commonly synthesized via the electrophilic nitration of
4'-methoxyacetophenone.[6]

Experimental Protocol: Synthesis

Reaction Scheme:

4'-Methoxyacetophenone 4(HN03 / H2SOa(Nitrating Mixture) )% 4'-Methoxy-3'-nitroacetophenone

Click to download full resolution via product page

Figure 1: Synthesis of 4'-Methoxy-3'-nitroacetophenone.

Materials:

4'-Methoxyacetophenone

Concentrated Sulfuric Acid (H2S0a)

Concentrated Nitric Acid (HNOs)
e Ice

Ethanol

Procedure:

 In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a
thermometer, add concentrated sulfuric acid and cool the flask in an ice-salt bath to below O
°C.
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o Slowly add 4'-methoxyacetophenone dropwise to the cooled sulfuric acid while maintaining
the temperature below 5 °C.

e Prepare a nitrating mixture by carefully adding concentrated nitric acid to an equal volume of
concentrated sulfuric acid, keeping the mixture cool.

e Add the nitrating mixture dropwise to the solution of 4'-methoxyacetophenone in sulfuric acid,
ensuring the reaction temperature does not exceed 5-10 °C.

 After the addition is complete, continue stirring the reaction mixture in the ice bath for an
additional 30-60 minutes.

» Pour the reaction mixture slowly onto a large amount of crushed ice with vigorous stirring.
e The solid product will precipitate out of the solution.

o Collect the crude product by vacuum filtration and wash it thoroughly with cold water until the
washings are neutral.

This protocol is adapted from a general procedure for the nitration of acetophenones.

Experimental Protocol: Purification

Procedure:
e The crude 4'-Methoxy-3'-nitroacetophenone can be purified by recrystallization.
e Dissolve the crude solid in a minimal amount of hot ethanol.

o If the solution is colored, a small amount of activated charcoal can be added, and the
solution can be hot-filtered.

» Allow the filtrate to cool slowly to room temperature, and then place it in an ice bath to
complete crystallization.

o Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol,
and dry in a vacuum oven.
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Biological Activity and Applications in Drug
Development

Direct studies on the biological activity of 4'-Methoxy-3'-nitroacetophenone are limited in the
available scientific literature. However, its significance in drug development lies in its role as a
versatile precursor for the synthesis of various heterocyclic compounds with demonstrated
pharmacological activities.

Precursor for Pharmacologically Active Compounds

4'-Methoxy-3'-nitroacetophenone is a key building block for the synthesis of chalcones,
flavones, and other related compounds. The nitro group can be readily reduced to an amino
group, which can then be further modified to introduce diverse functionalities. This makes it a
valuable intermediate for generating libraries of compounds for drug screening.

Antimicrobial,
Anticancer,
Anti-inflammatory Activities

4'-Methoxy-3'- Reduction of Nitro Group 3-Amino-4'- Claisen-Schmidt Condensation Substituted Chalcones
nitroacetophenone (e.g., SnCl2/HCl or H2/Pd-C) methoxyacetophenone (with aromatic aldehydes)

Click to download full resolution via product page

Figure 2: Synthetic utility of 4'-Methoxy-3'-nitroacetophenone.

Biological Activities of Derivatives

Derivatives of 4'-Methoxy-3'-nitroacetophenone, particularly chalcones and semicarbazones,
have been reported to exhibit a range of biological activities, including:

» Antimicrobial Activity: Many chalcone derivatives synthesized from this precursor have
shown promising activity against various strains of bacteria and fungi.

o Anticancer Activity: The cytotoxic effects of some of these derivatives have been evaluated

against different cancer cell lines.[10]

o Anti-inflammatory Activity: Certain derivatives have been investigated for their potential to

modulate inflammatory pathways.
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The presence of the methoxy and a modifiable amino group (from the nitro group) allows for
the fine-tuning of the electronic and steric properties of the final molecules, which is crucial for
optimizing their interaction with biological targets.

As there is no direct evidence of 4'-Methoxy-3'-nitroacetophenone being involved in a specific
signaling pathway, a diagram for this is not provided. Research efforts are focused on its
synthetic applications rather than its own biological effects.

Safety and Handling

4'-Methoxy-3'-nitroacetophenone should be handled with appropriate safety precautions in a
laboratory setting.

Table 4: Hazard and Safety Information
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Aspect Information Reference(s)

H302 (Harmful if swallowed),
H315 (Causes skin irritation),

GHS Hazard Statements ) [6]
H319 (Causes serious eye

irritation)

P261 (Avoid breathing
dust/fume/gas/mist/vapors/spr
ay), P302+P352 (IF ON SKIN:
Wash with plenty of soap and
GHS Precautionary water), P305+P351+P338 (IF 6]
Statements IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.)

) ) Safety glasses with side-
Personal Protective Equipment

shields, chemical-resistant [11]
(PPE)

gloves, lab coat.

Store in a cool, dry, and well-
Storage ventilated area away from [11]

incompatible substances.
Incompatible Materials Strong oxidizing agents. [11]

Conclusion

4'-Methoxy-3'-nitroacetophenone is a valuable and versatile intermediate in organic synthesis.
Its well-defined chemical and physical properties, along with a straightforward synthetic route,
make it an important building block for the creation of diverse molecular scaffolds. While the
direct biological activity of this compound is not extensively studied, its role as a precursor to a
wide range of pharmacologically active compounds, particularly in the fields of antimicrobial
and anticancer research, is firmly established. This guide provides essential technical
information for researchers and drug development professionals working with this compound,
highlighting its potential in the discovery of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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